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Compound of Interest

Compound Name: 1-lodoundecane

Cat. No.: B118513

Essential Safety and Handling Guide for 1-
lodoundecane

This guide provides critical safety protocols and logistical information for the handling and
disposal of 1-lodoundecane (CAS: 4282-44-4), designed for researchers, scientists, and drug
development professionals. Adherence to these procedures is vital for ensuring personal safety
and regulatory compliance in the laboratory.

Chemical and Hazard Identification

1-lodoundecane is a combustible liquid that can cause skin and serious eye irritation, and may
also lead to respiratory irritation.[1] It is crucial to handle this chemical with appropriate safety
measures to prevent exposure.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and hazard properties of 1-
lodoundecane and its close structural analogs.

Table 1: Physical and Chemical Properties of 1-lodoundecane
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Property Value

Molecular Formula Ci1H23l[1]

Molecular Weight 282.20 g/mol [1]

Appearance Liquid

Boiling Point 125-130 °C @ 5 mmHg
Density 1.22 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup

| Incompatibilities | Strong oxidizing agents, Strong bases|[2] |

Table 2: Hazard ldentification and GHS Classifications

Hazard GHS Classification Precautionary Statement

H315: Causes skin

Skin Irritation Category 2[1][2][3] L
irritation[1]

o H319: Causes serious eye
Eye Irritation Category 2[1][2][3] S
irritation[1]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 (Respiratory system)[2][3] |
H335: May cause respiratory irritation[1] |

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling 1-lodoundecane. The
following equipment must be used.

Table 3: Recommended Personal Protective Equipment (PPE)
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Rationale and Best

Body Part PPE Recommendation .
Practices
Chemical safety goggles . .
. To protect against serious
conforming to OSHA 29 L
eye irritation from
CFR 1910.133 or European
Eyes/Face splashes or vapors.
Standard EN166. A face
. . ) Contact lenses are not
shield is recommended if
. . recommended.[4]
there is a splash risk.[2]
Chemical-resistant, impervious  To prevent direct skin contact
Hand gloves (e.g., Nitrile rubber) and subsequent irritation.
ands
inspected for integrity before Contaminated gloves must be
each use.[5] disposed of properly.
A flame-retardant lab coat or ) .
) ) ] To protect skin from accidental
Body appropriate protective clothing

to prevent skin exposure.

splashes and contamination.

| Respiratory | A NIOSH/MSHA-approved respirator is required if exposure limits are exceeded

or if irritation is experienced.[2] Use only in a well-ventilated area, preferably a chemical fume

hood.[2][5] | To protect against inhalation of vapors which may cause respiratory irritation. |

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for safely managing 1-lodoundecane in the laboratory.

Step 1: Preparation and Engineering Controls

o Ensure that an eyewash station and safety shower are readily accessible and in working

order.[2][5]

o Conduct all transfers and manipulations of 1-lodoundecane inside a certified chemical fume

hood to minimize vapor inhalation.[5]

» Keep the container tightly closed when not in use to prevent vapor release.[2]

» Store the chemical in a dry, cool, and well-ventilated place, protected from direct sunlight.[2]
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Step 2: Donning PPE

» Before handling the chemical, put on all required PPE as detailed in Table 3. Ensure your lab
coat is fully buttoned and gloves are worn over the cuffs of the sleeves.

Step 3: Chemical Handling

Avoid direct contact with skin, eyes, and clothing.[2]

Avoid breathing vapors or mist.[2]

Use grounded and bonded containers when transferring material to prevent static discharge.

Wash hands thoroughly after handling the chemical.[2]

Step 4: Post-Handling Decontamination and Doffing PPE

Wipe down the work surface and any contaminated equipment with an appropriate solvent.

Remove gloves using the proper technique to avoid skin contact with the outer surface and
dispose of them in the designated hazardous waste container.

Remove your lab coat and store it appropriately.

Wash your hands again thoroughly with soap and water.

Disposal Plan

Proper disposal of 1-lodoundecane and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

Step 1: Waste Segregation and Collection

e Collect all waste containing 1-lodoundecane, including contaminated materials and rinsate,
in a designated and properly sealed hazardous waste container.

» Do not dispose of 1-lodoundecane down the drain or in general laboratory trash.[5]

Step 2: Container Labeling
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o Clearly label the waste container with "Hazardous Waste: 1-lodoundecane”.

¢ Include appropriate hazard pictograms (e.g., irritant).

« Indicate the date when waste was first added to the container.

Step 3: Storage of Waste

» Store the sealed waste container in a designated, secure secondary containment area.
 If available, store in an approved flammable storage cabinet.

Step 4: Empty Container Disposal

o Thoroughly empty all contents from the original 1-lodoundecane container.

 Triple rinse the container with a suitable solvent (e.g., acetone or ethanol).

o Collect all rinsate as chemical waste and add it to the designated 1-lodoundecane waste
container.[6]

 After rinsing, obliterate, remove, or thoroughly deface the label on the empty container
before disposal in accordance with institutional guidelines for rinsed glass or plastic.[6]

Step 5: Final Disposal

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
collection and disposal of the hazardous waste.

o The final disposal must be carried out by a licensed hazardous waste disposal company.[6]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for safely managing 1-lodoundecane in
the laboratory, from preparation to final disposal.
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Step 1: Preparation
- Verify fume hood function
- Locate safety shower/eyewash
- Assemble materials

Proceed to handling

Step 2: Don PPE
- Safety Goggles/Face Shield
- Nitrile Gloves
- Lab Coat

Ready for experiment

Step 3: Chemical Handling
- Work within fume hood
- Avoid contact and inhalation
- Keep container closed

Experiment complete

Step 4: Decontamination
- Clean workspace
- Collect all waste

Cleanup finished

Step 5: Doff PPE

- Remove gloves correctly
- Remove lab coat

- Wash hands thoroughly

End of procedure

Step 6: Waste Disposal
- Segregate and label waste

- Store in secondary containment
- Contact EHS for pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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